N-(4-hydroxy-3-methylbutan-2-yl)-2,6-dimethylbenzamide

• IUPAC Name: N-(4-hydroxy-3-methylbutan-2-yl)-2,6-dimethylbenzamide
• InChI: InChI=1S/C14H21NO2/c1-9-6-5-7-10(2)13(9)14(17)15-12(4)11(3)8-16/h5-7,11-12,16H,8H2,1-4H3,(H,15,17)
• InChI Key: ZGAHCYHKPHXQFJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)C(=O)NC(C)C(C)CO
• Molecular Formula: C14H21NO2
• Molecular Weight: 235.32 g/mol

Description

N-(4-hydroxy-3-methylbutan-2-yl)-2,6-dimethylbenzamide, also known as HMB, is a natural compound that is produced by the human body during the metabolism of leucine. HMB has been extensively studied for its potential benefits in improving muscle mass and strength, reducing muscle damage, and enhancing recovery after exercise.

Mechanism of Action

The exact mechanism of action of N-(4-hydroxy-3-methylbutan-2-yl)-2,6-dimethylbenzamide is not fully understood, but it is believed to work by activating the mTOR pathway, which is responsible for regulating muscle protein synthesis. N-(4-hydroxy-3-methylbutan-2-yl)-2,6-dimethylbenzamide may also work by reducing the activity of enzymes that break down muscle proteins, such as the ubiquitin-proteasome system.
Biochemical and Physiological Effects
N-(4-hydroxy-3-methylbutan-2-yl)-2,6-dimethylbenzamide supplementation has been shown to increase muscle mass and strength, reduce muscle damage, and enhance recovery after exercise. N-(4-hydroxy-3-methylbutan-2-yl)-2,6-dimethylbenzamide has also been shown to have anti-inflammatory and antioxidant properties, which may help reduce muscle damage and improve recovery after exercise. N-(4-hydroxy-3-methylbutan-2-yl)-2,6-dimethylbenzamide has also been shown to improve aerobic performance and reduce muscle soreness.

Advantages and Limitations for Lab Experiments

N-(4-hydroxy-3-methylbutan-2-yl)-2,6-dimethylbenzamide has several advantages for lab experiments, including its well-established safety profile and its ability to improve muscle mass and strength. However, there are also some limitations to using N-(4-hydroxy-3-methylbutan-2-yl)-2,6-dimethylbenzamide in lab experiments, including the need for large doses to see significant effects and the potential for individual variability in response to N-(4-hydroxy-3-methylbutan-2-yl)-2,6-dimethylbenzamide supplementation.

Future Directions

There are several potential future directions for research on N-(4-hydroxy-3-methylbutan-2-yl)-2,6-dimethylbenzamide. One area of interest is the potential use of N-(4-hydroxy-3-methylbutan-2-yl)-2,6-dimethylbenzamide in the treatment of muscle wasting conditions, such as sarcopenia and cachexia. Another area of interest is the potential use of N-(4-hydroxy-3-methylbutan-2-yl)-2,6-dimethylbenzamide in combination with other supplements or interventions, such as resistance training or protein supplementation. Finally, future research could focus on identifying the optimal dose and timing of N-(4-hydroxy-3-methylbutan-2-yl)-2,6-dimethylbenzamide supplementation for different populations and exercise protocols.
Conclusion
In conclusion, N-(4-hydroxy-3-methylbutan-2-yl)-2,6-dimethylbenzamide is a natural compound that has been extensively studied for its potential benefits in improving muscle mass and strength, reducing muscle damage, and enhancing recovery after exercise. N-(4-hydroxy-3-methylbutan-2-yl)-2,6-dimethylbenzamide supplementation has been shown to have several biochemical and physiological effects, including increasing muscle protein synthesis, reducing muscle protein breakdown, and improving aerobic performance. While there are some limitations to using N-(4-hydroxy-3-methylbutan-2-yl)-2,6-dimethylbenzamide in lab experiments, there are also several potential future directions for research on N-(4-hydroxy-3-methylbutan-2-yl)-2,6-dimethylbenzamide.

Synthesis Methods

N-(4-hydroxy-3-methylbutan-2-yl)-2,6-dimethylbenzamide can be synthesized in the laboratory by reacting 2,6-dimethylbenzoyl chloride with 4-hydroxy-3-methylbutan-2-one in the presence of a base such as triethylamine. The resulting product is then purified by recrystallization to obtain pure N-(4-hydroxy-3-methylbutan-2-yl)-2,6-dimethylbenzamide.

Scientific Research Applications

N-(4-hydroxy-3-methylbutan-2-yl)-2,6-dimethylbenzamide has been extensively studied for its potential benefits in improving muscle mass and strength, reducing muscle damage, and enhancing recovery after exercise. Several studies have shown that N-(4-hydroxy-3-methylbutan-2-yl)-2,6-dimethylbenzamide supplementation can increase muscle protein synthesis, reduce muscle protein breakdown, and improve muscle function. N-(4-hydroxy-3-methylbutan-2-yl)-2,6-dimethylbenzamide has also been shown to have anti-inflammatory and antioxidant properties, which may help reduce muscle damage and improve recovery after exercise.